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Compound of Interest

Compound Name: Cyclo(Tyr-Leu)

Cat. No.: B3029904 Get Quote

For Immediate Use by Laboratory Personnel

This document provides essential safety and logistical information for the proper disposal of

Cyclo(Tyr-Leu), a cyclic dipeptide with known biological activity. Adherence to these

procedures is critical to ensure personnel safety, environmental protection, and regulatory

compliance. This guide is intended for researchers, scientists, and drug development

professionals who handle this compound in a laboratory setting.

Chemical and Physical Properties
A summary of the key quantitative data for Cyclo(Tyr-Leu) is presented in the table below. This

information is fundamental for a preliminary assessment of its characteristics.

Property Value

Molecular Formula C₁₅H₂₀N₂O₃[1]

Molecular Weight 276.33 g/mol [1][2]

Appearance Solid (form may vary)

Solubility Soluble in DMSO.[3]

Hazard Assessment and Safety Precautions
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While a comprehensive Safety Data Sheet (SDS) with specific disposal instructions for

Cyclo(Tyr-Leu) is not readily available in public resources, existing literature indicates that it

possesses cytotoxic, antifungal, and anticoagulant activities.[2][4] Therefore, Cyclo(Tyr-Leu)
must be handled as a potentially hazardous substance.

Personal Protective Equipment (PPE) is mandatory when handling Cyclo(Tyr-Leu) for

disposal. This includes:

Safety glasses with side shields or goggles

Chemical-resistant gloves (e.g., nitrile)

A standard laboratory coat

Experimental Protocol for Disposal
The following step-by-step protocol outlines the recommended procedure for the disposal of

Cyclo(Tyr-Leu). This protocol is based on best practices for the disposal of biologically active

and potentially cytotoxic research chemicals.

Materials:

Appropriate Personal Protective Equipment (PPE)

A designated, leak-proof, and clearly labeled hazardous waste container compatible with the

chemical's form (solid or in solution).

Waste disposal tags or labels as required by your institution.

Procedure:

Risk Assessment: Before beginning any disposal procedure, perform a risk assessment for

the specific situation, considering the quantity of waste and its form (solid or solvent).

Segregation of Waste: Do not mix Cyclo(Tyr-Leu) waste with non-hazardous trash. It must

be segregated as chemical waste.

Containment:
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Solid Waste: Carefully transfer any solid Cyclo(Tyr-Leu) waste, including contaminated

items like weigh boats and pipette tips, into the designated hazardous waste container.

Ensure the container is securely sealed to prevent the generation of dust.

Solutions: If Cyclo(Tyr-Leu) is in a solvent, transfer the solution to a compatible, leak-

proof hazardous waste container. Do not pour solutions down the drain. The container

should be appropriate for the solvent used (e.g., a solvent-safe plastic or glass container).

Labeling: Clearly label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "Cyclo(Tyr-Leu)"

The approximate quantity of the waste.

The date of accumulation.

Any other components in the waste stream (e.g., solvents).

Storage: Store the sealed and labeled waste container in a designated and secure waste

accumulation area. This area should be well-ventilated and away from general laboratory

traffic.

Disposal Request: Arrange for the collection and disposal of the waste through your

institution's Environmental Health and Safety (EHS) department or a licensed chemical

waste disposal contractor. The recommended final disposal method for biologically active

compounds is high-temperature incineration.

Disposal Decision Pathway
The following diagram illustrates the logical workflow for making decisions regarding the proper

disposal of Cyclo(Tyr-Leu).
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Start: Cyclo(Tyr-Leu) Waste Generated

Is the material contaminated with Cyclo(Tyr-Leu)?
(e.g., gloves, tips, glassware)

Is the waste in solid or liquid form?

Yes

Segregate as non-hazardous waste.

No

Place in a sealed, labeled
hazardous solid waste container.

Solid

Place in a sealed, labeled
hazardous liquid waste container.

Liquid

Store container in designated
hazardous waste accumulation area.

Arrange for pickup by institutional
EHS or licensed waste contractor.

End: Proper Disposal via Incineration

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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